![molecular formula C8H14ClNO2 B6219688 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride CAS No. 2751620-98-9](/img/no-structure.png)
1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride
Overview
Description
1-Aminospiro[3.3]heptane-1-carboxylic acid hydrochloride (ASCH) is a small organic molecule with a unique structure, containing both an amine and a carboxylic acid functional group. It has been studied extensively for its potential applications in the fields of chemistry, biochemistry, pharmacology, and medicine. In particular, ASCH has been explored for its ability to act as a substrate for various biochemical and physiological processes, as well as its potential to be used as a ligand for drug delivery.
Scientific Research Applications
1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride has been studied extensively in the fields of chemistry, biochemistry, pharmacology, and medicine. In particular, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride has been explored for its ability to act as a substrate for various biochemical and physiological processes, as well as its potential to be used as a ligand for drug delivery. Additionally, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride has been investigated for its ability to act as a catalyst for various reactions, including the hydrolysis of esters, the reduction of nitro compounds, and the oxidation of alcohols.
Mechanism of Action
The mechanism of action of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride is still largely unknown. However, it is known that 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride is capable of binding to various proteins, including G-protein coupled receptors, through hydrogen bonding and hydrophobic interactions. Additionally, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride is known to interact with other molecules, such as lipids, in a similar manner.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride are still largely unknown. However, it has been suggested that 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride may be able to modulate the activity of various enzymes and proteins, including tyrosine kinases and G-protein coupled receptors. Additionally, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride has been shown to interact with lipids and other molecules, suggesting that it may be able to modulate their activity as well.
Advantages and Limitations for Lab Experiments
The advantages of using 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride in laboratory experiments include its low cost and easy availability. Additionally, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride is relatively non-toxic and has a low molecular weight, making it suitable for use in a variety of biochemical and physiological studies. However, the use of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride in laboratory experiments is not without its limitations. For example, 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride has low solubility in aqueous solutions, making it difficult to use in certain types of experiments. Additionally, the mechanism of action of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride is still largely unknown, making it difficult to predict its effects on biochemical and physiological processes.
Future Directions
There are numerous potential future directions for research involving 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride. For example, further research is needed to better understand the mechanism of action of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride and its potential to modulate the activity of various enzymes and proteins. Additionally, further research is needed to explore the potential of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride to be used as a ligand for drug delivery, as well as its potential to be used as a catalyst for various reactions. Furthermore, further research is needed to explore the potential of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride to be used in the treatment of various diseases, such as cancer and neurological disorders. Finally, further research is needed to investigate the potential of 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride to be used in the development of novel therapeutic agents.
Synthesis Methods
1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride can be synthesized from a variety of starting materials, including 1-bromo-3-chloro-3-methyl-2-pentanone, 1-bromo-3-methyl-2-pentanone, and 1-bromo-3-methyl-2-pentanol. The most common method for synthesizing 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride involves a two-step reaction, beginning with the reaction of the starting material with potassium cyanide, followed by the addition of hydrochloric acid. The resulting product is then purified by recrystallization and/or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride involves the reaction of cycloheptanone with malonic acid followed by decarboxylation and reduction to obtain the desired product.", "Starting Materials": [ "Cycloheptanone", "Malonic acid", "Hydrochloric acid", "Sodium borohydride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cycloheptanone is reacted with malonic acid in the presence of hydrochloric acid to form 1-cycloheptanone-2-carboxylic acid.", "Step 2: The carboxylic acid group of 1-cycloheptanone-2-carboxylic acid is decarboxylated using heat to form 1-cycloheptanone.", "Step 3: 1-cycloheptanone is reduced with sodium borohydride in methanol to form 1-aminospiro[3.3]heptane-1-carboxylic acid.", "Step 4: The product is then treated with hydrochloric acid in diethyl ether to obtain 1-aminospiro[3.3]heptane-1-carboxylic acid hydrochloride." ] } | |
CAS RN |
2751620-98-9 |
Molecular Formula |
C8H14ClNO2 |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
